3-[({1-[(2E)-3-(4-fluorophenyl)-2-propen-1-yl]-3-piperidinyl}oxy)methyl]pyridine

• IUPAC Name: 3-[[1-[(E)-3-(4-fluorophenyl)prop-2-enyl]piperidin-3-yl]oxymethyl]pyridine
• InChI: InChI=1S/C20H23FN2O/c21-19-9-7-17(8-10-19)5-2-12-23-13-3-6-20(15-23)24-16-18-4-1-11-22-14-18/h1-2,4-5,7-11,14,20H,3,6,12-13,15-16H2/b5-2+
• InChI Key: KDMDHUCFWVLSQL-GORDUTHDSA-N
• Canonical SMILES: C1CC(CN(C1)CC=CC2=CC=C(C=C2)F)OCC3=CN=CC=C3
• Isomeric SMILES: C1CC(CN(C1)C/C=C/C2=CC=C(C=C2)F)OCC3=CN=CC=C3
• Molecular Formula: C20H23FN2O
• Molecular Weight: 326.4 g/mol

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceutical drugs. It also contains a fluorophenyl group, which is a common moiety in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine ring would provide a basic center, while the fluorophenyl and pyridine groups would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorine atom, which is highly electronegative and could potentially participate in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase its stability and polarity.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. The specific safety and hazard information would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Given its complex structure, it could be of interest in the field of medicinal chemistry for the development of new pharmaceutical drugs.